Cas no 2171948-19-7 (7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole)

• Product Name: 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole
• CAS No: 2171948-19-7
• MF: C₁₄H₁₀BrFN₂O
• MW: 321.144405841827
• CID: 6290400
• PubChem ID: 165566379
• Update Time: 2025-06-26

7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole
• 2171948-19-7
• EN300-1586986

• Inchi： 1S/C14H10BrFN2O/c1-19-11-7-3-4-8(12(11)16)13-9-5-2-6-10(15)14(9)18-17-13/h2-7H,1H3,(H,17,18)
• InChI Key： ULJBNHZKQMZKOT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NNC=2C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 319.99605g/mol
• Monoisotopic Mass: 319.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.9Ų

Additional information on 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole

Professional Introduction to Compound with CAS No. 2171948-19-7 and Product Name: 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole

The compound with the CAS number 2171948-19-7 and the product name 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both bromine and fluorine substituents, along with a methoxy group, contributes to its distinct chemical properties, making it a valuable candidate for further research and development.

7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole belongs to the indazole class of compounds, which are known for their diverse pharmacological effects. Indazoles have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in this compound enhances its interaction with biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their improved metabolic stability and bioavailability. The fluorine atom in 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole not only enhances the compound's lipophilicity but also modulates its binding affinity to biological receptors. This has led to several innovative applications in medicinal chemistry.

The bromo substituent at the 7-position of the indazole ring adds another layer of complexity to the compound's reactivity. Bromine is known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthesizing complex organic molecules. This feature makes 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole a versatile building block for constructing more intricate drug molecules.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have been successfully used in the treatment of cancers and other chronic diseases. Preliminary studies have shown that derivatives of 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole exhibit inhibitory activity against several kinases, including EGFR and VEGFR. These findings highlight the compound's potential as a lead molecule for kinase inhibitor development.

The methoxy group at the 3-position of the phenyl ring further enhances the compound's pharmacological profile. Methoxy-substituted aromatic compounds are known to exhibit enhanced binding affinity to certain biological targets due to their ability to form hydrogen bonds. This property makes 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole an attractive candidate for further optimization as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have been performed on 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole, revealing its potential binding interactions with various protein targets. These studies provide valuable insights into the compound's mechanism of action and guide further structural modifications.

The synthesis of 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole involves multi-step organic reactions, showcasing the expertise required in pharmaceutical chemistry. The synthesis typically begins with the preparation of a brominated indazole core, followed by functionalization with a fluoro-substituted phenyl group and a methoxy group. Each step must be carefully optimized to ensure high yield and purity.

In conclusion, 7-bromo-3-(2-fluoro-3-methoxyphenyl)-2H-indazole represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead molecule for kinase inhibitor development underscores its importance in modern drug discovery efforts. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological profile.